2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide

• Molecular Formula: C21H23BrClN3O3
• Molecular Weight: 480.8 g/mol
• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methylpiperazine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C21H23BrClN3O3/c1-14(29-19-8-7-15(23)13-17(19)22)20(27)24-18-6-4-3-5-16(18)21(28)26-11-9-25(2)10-12-26/h3-8,13-14H,9-12H2,1-2H3,(H,24,27)
• InChI Key: GQAMTRQEMOKANY-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=CC=C1C(=O)N2CCN(CC2)C)OC3=C(C=C(C=C3)Cl)Br

Description

2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, BCPA, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or in the development of neurological disorders.
Biochemical and Physiological Effects:
2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, and to inhibit cell proliferation. In animal models, BCPA has been shown to improve cognitive function and to reduce the accumulation of amyloid beta plaques, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide in lab experiments is its ability to selectively inhibit the growth of cancer cells or to improve cognitive function in animal models. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for the study of 2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide. One direction is to further investigate the mechanism of action of this compound and to identify its molecular targets. Another direction is to explore the potential use of BCPA in combination with other drugs or therapies for the treatment of cancer or neurological disorders. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-bromo-4-chlorophenol with 2-[(4-methyl-1-piperazinyl)carbonyl]phenylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

2-(2-bromo-4-chlorophenoxy)-N-{2-[(4-methyl-1-piperazinyl)carbonyl]phenyl}propanamide has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. BCPA has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.